Cas no 391867-16-6 (ethyl 2-2-(2-oxo-2H-chromene-3-amido)-1,3-thiazol-4-ylacetate)

• Product Name: ethyl 2-2-(2-oxo-2H-chromene-3-amido)-1,3-thiazol-4-ylacetate
• CAS No: 391867-16-6
• MF: C₁₇H₁₄N₂O₅S
• MW: 358.368463039398
• CID: 6565923
• Update Time: 2025-06-12

ethyl 2-2-(2-oxo-2H-chromene-3-amido)-1,3-thiazol-4-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-2-(2-oxo-2H-chromene-3-amido)-1,3-thiazol-4-ylacetate
• 4-Thiazoleacetic acid, 2-[[(2-oxo-2H-1-benzopyran-3-yl)carbonyl]amino]-, ethyl ester

• Inchi： 1S/C17H14N2O5S/c1-2-23-14(20)8-11-9-25-17(18-11)19-15(21)12-7-10-5-3-4-6-13(10)24-16(12)22/h3-7,9H,2,8H2,1H3,(H,18,19,21)
• InChI Key： RMUIJYCDYFNQJD-UHFFFAOYSA-N
• SMILES： S1C=C(CC(OCC)=O)N=C1NC(C1=CC2=CC=CC=C2OC1=O)=O

Additional information on ethyl 2-2-(2-oxo-2H-chromene-3-amido)-1,3-thiazol-4-ylacetate

Introduction to Ethyl 2-2-(2-oxo-2H-chromene-3-amido)-1,3-thiazol-4-ylacetate (CAS No. 391867-16-6)

Ethyl 2-2-(2-oxo-2H-chromene-3-amido)-1,3-thiazol-4-ylacetate (CAS No. 391867-16-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of chromene derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of ethyl 2-2-(2-oxo-2H-chromene-3-amido)-1,3-thiazol-4-ylacetate is characterized by a chromene core linked to a thiazole ring through an amide bond. The presence of these functional groups imparts the compound with a high degree of chemical reactivity and biological activity. The ethyl ester moiety at the terminal position adds further complexity and modulates the compound's solubility and metabolic stability.

Recent studies have highlighted the potential of ethyl 2-2-(2-oxo-2H-chromene-3-amido)-1,3-thiazol-4-ylacetate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, ethyl 2-2-(2-oxo-2H-chromene-3-amido)-1,3-thiazol-4-ylacetate has shown promising anticancer activity. Research conducted at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. The study also revealed that the compound exhibits low toxicity towards normal cells, making it a potential candidate for cancer therapy with minimal side effects.

The antimicrobial potential of ethyl 2-2-(2-oxo-2H-chromene-3-amido)-1,3-thiazol-4-ylacetate has also been explored. A study published in the Journal of Antibiotics in 2020 reported that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disruption of bacterial cell membranes, leading to cell death. This property makes it a valuable lead compound for developing new antibiotics to combat multidrug-resistant pathogens.

The pharmacokinetic properties of ethyl 2-2-(2-oxo-2H-chromene-3-amido)-1,3-thiazol-4-ylacetate have been extensively studied to optimize its therapeutic efficacy. In vivo studies in animal models have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile. These findings suggest that it can be effectively administered orally, which is a significant advantage for clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of ethyl 2-2-(2-oxo-2H-chromene-3-amido)-1,3-thiazol-4-y acetate in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These promising outcomes have paved the way for further clinical development and potential commercialization.

In conclusion, ethyl 2-((((((((((((((((((< span style="font-weight: bold;">( span > - oxo - 2 H - chromene - 3 - amido ) - 1 , 3 - thiazol - 4 - ylac et ate span > ( CAS No . 391867 - 16 - 6 ) represents a promising candidate for various therapeutic applications . Its unique molecular structure , combined with its diverse biological activities , makes it an attractive target for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses , this compound is poised to play a significant role in advancing medical treatments for inflammatory diseases , cancer , and infectious diseases . p >